Cas no 91376-19-1 (N-(2-Aminoethyl)oxane-3-carboxamide)

N-(2-Aminoethyl)oxane-3-carboxamide structure
91376-19-1 structure
Product Name:N-(2-Aminoethyl)oxane-3-carboxamide
CAS No:91376-19-1
MF:C8H16N2O2
MW:172.224842071533
CID:2813808
PubChem ID:15035311
Update Time:2025-04-21

N-(2-Aminoethyl)oxane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL10499072
    • N-(2-Aminoethyl)oxane-3-carboxamide
    • AKOS012052425
    • DTXSID60567301
    • LAXCYMVJBDHZDI-UHFFFAOYSA-N
    • N-(2-aminoethyl)tetrahydropyran-3-carboxamide
    • 91376-19-1
    • Inchi: 1S/C8H16N2O2/c9-3-4-10-8(11)7-2-1-5-12-6-7/h7H,1-6,9H2,(H,10,11)
    • InChI Key: LAXCYMVJBDHZDI-UHFFFAOYSA-N
    • SMILES: O1CCCC(C(NCCN)=O)C1

Computed Properties

  • Exact Mass: 172.121177757Da
  • Monoisotopic Mass: 172.121177757Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 64.4Ų
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